Cas no 1251710-81-2 (N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide
• CAS No: 1251710-81-2
• MF: C₁₉H₂₃N₃O₅S
• MW: 405.468023538589
• CID: 5158191
• Update Time: 2025-05-20

N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide
• N-(3,4-dimethylphenyl)-2-(5-(morpholinosulfonyl)-2-oxopyridin-1(2H)-yl)acetamide
• N-(3,4-dimethylphenyl)-2-(5-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetamide
• N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide
• 1(2H)-Pyridineacetamide, N-(3,4-dimethylphenyl)-5-(4-morpholinylsulfonyl)-2-oxo-

• Inchi： 1S/C19H23N3O5S/c1-14-3-4-16(11-15(14)2)20-18(23)13-21-12-17(5-6-19(21)24)28(25,26)22-7-9-27-10-8-22/h3-6,11-12H,7-10,13H2,1-2H3,(H,20,23)
• InChI Key： ZJCMENMEZQOZLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(CC(NC2=CC=C(C)C(C)=C2)=O)C=1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 765
• XLogP3: 0.5
• Topological Polar Surface Area: 104

Additional information on N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide

Research Brief on N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide (CAS: 1251710-81-2)

The compound N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide (CAS: 1251710-81-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. Its unique chemical structure, featuring a morpholine-4-sulfonyl group and a dihydropyridinone core, contributes to its selective binding affinity and pharmacokinetic profile. Preliminary in vitro and in vivo data suggest promising efficacy in models of chronic inflammation and certain cancer types.

The synthesis of N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide involves a multi-step process, with key intermediates being the morpholine sulfonyl chloride and the dihydropyridinone derivative. Optimization of the synthetic route has been a focus of recent research, aiming to improve yield and scalability while maintaining high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to characterize the compound and its intermediates.

Pharmacological evaluations have demonstrated that this compound exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, with good oral bioavailability and moderate plasma half-life. Its ability to cross the blood-brain barrier has also been investigated, opening potential applications in neurodegenerative diseases. However, further toxicological studies are required to assess its safety profile comprehensively.

In conclusion, N-(3,4-dimethylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide represents a promising candidate for further development in therapeutic areas such as oncology and inflammation. Ongoing research is focused on elucidating its precise molecular targets and optimizing its pharmacological properties for clinical translation. Future studies will likely explore its potential in combination therapies and its efficacy in additional disease models.